Cas no 2639452-57-4 (Tert-butyl 3,5-diamino-4-methylbenzoate)

Tert-butyl 3,5-diamino-4-methylbenzoate is a benzoate ester derivative featuring both amino and methyl functional groups on the aromatic ring. This compound serves as a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty chemicals. The tert-butyl ester group enhances solubility and stability, while the diamine substitution offers versatile reactivity for further functionalization, such as amide coupling or heterocycle formation. The methyl group at the 4-position contributes to steric and electronic modulation, influencing regioselectivity in subsequent reactions. Its well-defined structure and functional group compatibility make it a useful building block for constructing complex molecular architectures under controlled conditions.
Tert-butyl 3,5-diamino-4-methylbenzoate structure
2639452-57-4 structure
Product Name:Tert-butyl 3,5-diamino-4-methylbenzoate
CAS No:2639452-57-4
MF:C12H18N2O2
MW:222.283523082733
CID:5643475
PubChem ID:165901193
Update Time:2025-11-01

Tert-butyl 3,5-diamino-4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

    • EN300-27782195
    • 2639452-57-4
    • tert-butyl 3,5-diamino-4-methylbenzoate
    • Tert-butyl 3,5-diamino-4-methylbenzoate
    • Inchi: 1S/C12H18N2O2/c1-7-9(13)5-8(6-10(7)14)11(15)16-12(2,3)4/h5-6H,13-14H2,1-4H3
    • InChI Key: KJUGXYYKHUHAAC-UHFFFAOYSA-N
    • SMILES: O(C(C1C=C(C(C)=C(C=1)N)N)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 222.136827821g/mol
  • Monoisotopic Mass: 222.136827821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 78.3Ų

Tert-butyl 3,5-diamino-4-methylbenzoate Pricemore >>

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Additional information on Tert-butyl 3,5-diamino-4-methylbenzoate

Tert-butyl 3,5-diamino-4-methylbenzoate: A Comprehensive Overview

Tert-butyl 3,5-diamino-4-methylbenzoate, with the CAS number 2639452-57-4, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a benzoate group substituted with tert-butyl, amino, and methyl groups. The presence of these substituents imparts distinctive chemical properties, making it a valuable component in various applications.

The synthesis of Tert-butyl 3,5-diamino-4-methylbenzoate involves a series of well-controlled reactions. Recent studies have focused on optimizing the synthesis process to enhance yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic systems to streamline the production of this compound. These advancements not only improve efficiency but also reduce environmental impact, aligning with current trends toward sustainable chemistry.

One of the most notable applications of Tert-butyl 3,5-diamino-4-methylbenzoate is in the field of drug development. The compound's structural features make it a promising candidate for use as an intermediate in the synthesis of bioactive molecules. Recent research has highlighted its potential in targeting specific enzymes and receptors, opening avenues for novel therapeutic agents. Additionally, its role as a precursor in the production of advanced materials, such as high-performance polymers and coatings, has been extensively studied.

The chemical stability and reactivity of Tert-butyl 3,5-diamino-4-methylbenzoate have been thoroughly investigated. Studies have demonstrated that the compound exhibits excellent thermal stability under controlled conditions, making it suitable for high-temperature applications. Furthermore, its reactivity toward various functional groups has been leveraged in the design of new chemical transformations. These findings underscore its versatility in both academic and industrial settings.

In terms of environmental impact, recent research has focused on understanding the degradation pathways of Tert-butyl 3,5-diamino-4-methylbenzoate. Studies indicate that under specific conditions, such as microbial degradation or photolysis, the compound can break down into less complex molecules. This knowledge is crucial for assessing its environmental fate and ensuring safe handling practices.

Looking ahead, ongoing research aims to explore new functionalities for Tert-butyl 3,5-diamino-4-methylbenzoate. For example, investigations into its potential as a building block for nanomaterials and smart materials are currently underway. These efforts are expected to unlock new opportunities in fields such as electronics and energy storage.

In conclusion, Tert-butyl 3,5-diamino-4-methylbenzoate stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique chemical properties and promising research outcomes position it as a key player in advancing modern chemistry and materials science.

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